Cas no 2098077-54-2 (1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid)

• Product Name: 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid
• CAS No: 2098077-54-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5724694
• PubChem ID: 121200109
• Update Time: 2025-06-11

1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid
• 3-Azetidinecarboxylic acid, 1-(3,3-dimethyl-2-oxobutyl)-
• 2098077-54-2
• F1907-2745
• AKOS026707753

• Inchi： 1S/C10H17NO3/c1-10(2,3)8(12)6-11-4-7(5-11)9(13)14/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key： KNSIMPOGFILOJC-UHFFFAOYSA-N
• SMILES： N1(CC(=O)C(C)(C)C)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 318.1±37.0 °C(Predicted)
• pka: 2.62±0.20(Predicted)

Additional information on 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid

Recent Advances in the Study of 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid (CAS: 2098077-54-2)

1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid (CAS: 2098077-54-2) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring an azetidine ring and a carboxylic acid moiety, makes it a promising candidate for modulating biological targets. Recent synthetic approaches have optimized the production of 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid, with improvements in yield and purity. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes or receptors involved in inflammatory and metabolic pathways. For instance, one study demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), which are prominent targets in drug development. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in relevant disease models.

Another area of interest is the compound's potential application in prodrug design. Its carboxylic acid group allows for derivatization, enabling the development of prodrugs with enhanced bioavailability or targeted delivery. Recent research has explored these possibilities, with promising results in vitro and in vivo. Such findings highlight the versatility of 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid in medicinal chemistry.

Despite these advancements, challenges remain in fully characterizing the compound's pharmacokinetic and pharmacodynamic properties. Ongoing studies are addressing these gaps, with a focus on optimizing its drug-like properties and minimizing potential off-target effects. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 1-(3,3-Dimethyl-2-oxobutyl)azetidine-3-carboxylic Acid (CAS: 2098077-54-2) represents a promising scaffold for drug discovery. Its synthetic accessibility, biological activity, and potential for prodrug development make it a valuable candidate for further investigation. Future research should prioritize comprehensive preclinical evaluations to validate its therapeutic potential and explore its applications in treating various diseases.